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An in-depth guide to the capabilities and advancements of CEREC software versions, tailored

for researchers, scientists, and drug development professionals.

Since its inception, the Chairside Economical Restoration of Esthetic Ceramics (CEREC)

system has revolutionized restorative dentistry. At the heart of this evolution lies its ever-

advancing software, which has transformed from a tool for simple inlays to a comprehensive

platform for complex restorative and implant workflows. This technical guide explores the

evolution of CEREC software, detailing the key advancements, quantitative performance

metrics, and underlying methodologies that have shaped its development.

A Journey Through Time: Key Milestones in CEREC
Software
The CEREC software has undergone a remarkable transformation since its introduction in the

late 1980s. Each major release has brought significant enhancements in user interface, design

capabilities, and integration with new hardware, consistently pushing the boundaries of

chairside digital dentistry.

The Early Years: From 2D to 3D (CEREC 1, 2, and 3)

The journey began with CEREC 1 in 1987, the world's first dental CAD/CAM system, which

allowed for the fabrication of basic inlays using a two-dimensional design process.[1][2] The

introduction of CEREC 2 in 1994 expanded the indications to include onlays, crowns, and
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veneers.[2] A significant leap occurred in 2000 with the Windows-based CEREC 3, which, in

2003, introduced 3D software, enabling dentists to design restorations on a three-dimensional

model of the prepared tooth.[2][3] This marked a pivotal moment, offering a more intuitive and

accurate design experience.

The Biogeneric Revolution and Enhanced Imaging (CEREC Software 3.8 and 4.x)

A paradigm shift in dental restoration design arrived in 2010 with the introduction of the

Biogeneric algorithm in CEREC software version 3.8.[2] This innovative approach analyzes the

patient's existing dentition to individually reconstruct the occlusal surfaces of damaged or

missing teeth, resulting in a more natural and patient-specific restoration proposal.[2][4]

The 4.0 version, released in 2011, focused on simplifying the user interface with more intuitive

menu navigation.[2] This era also saw significant advancements in intraoral scanning

technology with the introduction of the CEREC AC Bluecam in 2009, which used short-wave

blue light for increased precision, and the game-changing CEREC Omnicam in 2012, which

offered powder-free scanning in natural color.[2]

Subsequent 4.x versions continued to expand the software's capabilities. CEREC SW 4.2,

released in 2013, introduced smile design, implant prosthetics, and the CEREC Guide 2 for

surgical guide fabrication.[2] The "Biojaw" feature, an evolution of the Biogeneric concept, was

introduced in CEREC SW 4.4.[2] A major step towards a more open system was taken with

CEREC SW 4.5 in 2017, which enabled the export of scan data in STL format, enhancing

collaboration with dental laboratories and other software platforms.[5] This version also

introduced a shade detection feature.[2] CEREC SW 4.6, released in 2018, brought further

refinements and the introduction of CEREC Guide 3.[2]

The Era of Artificial Intelligence and Cloud Connectivity (CEREC Software 5 and beyond)

The fifth generation of CEREC software, introduced in 2019 alongside the Primescan AC,

marked a significant leap forward with the integration of artificial intelligence.[2] This new

generation software featured a redesigned, more user-friendly interface and automated many

of the design steps.[6][7]

CEREC SW 5.1 brought performance upgrades to existing CEREC Omnicam units and

introduced automatic artifact removal.[6][7] A notable advancement in CEREC SW 5.2 (2021)
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was the introduction of an "Articulator Mode" for dynamic occlusion simulation and expanded

export options.[2]

The most recent versions have focused on cloud connectivity and streamlined workflows. In

2022, the DS Core cloud-based platform replaced the Connect Case Center.[2] CEREC SW

5.3, released in 2024, fully connects CEREC workflows to the DS Core platform and integrates

with the Primescan 2, the first cloud-native intraoral scanner.[2][8] This integration allows for

remote case management, simplified data sharing, and centralized manufacturing control.[8]

Quantitative Data Summary
The following tables summarize key quantitative data related to the performance and

capabilities of different CEREC software versions and associated hardware.
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Software Version
Key Features
Introduced

Hardware
Integration

Data Export

CEREC 1 (1987) 2D design for inlays CEREC 1 Unit Proprietary

CEREC 2 (1994)
Inlays, onlays,

crowns, veneers
CEREC 2 Unit Proprietary

CEREC 3 (2000/2003)
Windows-based, 3D

design software
Redcam Proprietary

CEREC SW 3.8

(2010)

Biogeneric occlusal

surface design
Bluecam Proprietary

CEREC SW 4.0

(2011)

Simplified user

interface
Bluecam, Omnicam Proprietary

CEREC SW 4.2

(2013)

Smile design, implant

prosthetics, CEREC

Guide 2

Omnicam Proprietary

CEREC SW 4.4 Biojaw update Omnicam Proprietary

CEREC SW 4.5

(2017)

Shade detection,

Open Scan Export

(STL)

Omnicam STL

CEREC SW 4.6

(2018)
CEREC Guide 3 Omnicam, Primescan STL

CEREC SW 5.0

(2019)

AI-driven design, new

user interface
Primescan STL, dxd

CEREC SW 5.1
Automatic artifact

removal
Primescan, Omnicam STL, dxd

CEREC SW 5.2

(2021)

Virtual Articulator

Mode, expanded

export options

Primescan, Omnicam STL, dxd

CEREC SW 5.3

(2024)

DS Core integration,

cloud-native workflow

Primescan, Primescan

2

Cloud-based (DS

Core)
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Scanner
Software
Compatibility

Scanning
Technology

Powder
Requirement

Accuracy (Full
Arch
Trueness)

Bluecam
CEREC SW 3.x,

4.x
Blue light LED Required

~34 µm

(Quadrant)

Omnicam
CEREC SW 4.x,

5.x
White light LED Not required

~56.45 ± 7.80

µm

Primescan CEREC SW 5.x
High-frequency

contrast analysis
Not required

~47.29 ± 5.47

µm

Experimental Protocols
Understanding the methodologies behind the validation of CEREC software and hardware is

crucial for a scientific audience. While detailed protocols for every internal study are not publicly

available, published clinical studies provide insight into the methods used to evaluate accuracy

and clinical performance.

Typical Methodology for Accuracy Studies:

A common approach to assess the trueness and precision of intraoral scanners and their

associated software involves the following steps:

Reference Model: A master model (e.g., a dentoform or a patient's cast) is scanned with a

high-precision industrial or laboratory scanner to create a reference dataset (STL file).

Intraoral Scanning: The same model is then scanned multiple times with the intraoral

scanner and software being evaluated.

Data Superimposition: The scanned datasets are superimposed onto the reference dataset

using specialized 3D analysis software (e.g., Geomagic Control X).

Deviation Analysis: The software calculates the average and maximum deviations between

the scanned and reference models, providing a quantitative measure of trueness (closeness

to the true value) and precision (reproducibility of measurements).
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One in-vivo clinical study evaluating the accuracy of the CEREC Omnicam and Primescan

involved taking conventional impressions and digital impressions of seven participants. The

conventional impressions were digitized with a laboratory scanner to serve as the reference

model. The digital impressions were then compared to this reference to determine trueness

and precision.[9]

Key Technological Concepts
Biogeneric and Biojaw Algorithms:

The Biogeneric algorithm represents a significant departure from earlier database-driven

design methods. Instead of relying on a library of pre-existing tooth shapes, it mathematically

analyzes the patient's remaining dentition to generate a patient-specific occlusal morphology.[1]

[4] This approach considers the individual's unique dental anatomy, leading to more natural-

looking and functionally harmonious restorations. The Biojaw feature is an extension of this

concept, further refining the initial proposal based on a comprehensive analysis of the entire

scanned arch.[4]

Virtual Articulator:

Introduced in CEREC SW 4.2, the virtual articulator simulates the dynamic movements of the

patient's jaw.[10] By setting parameters such as condylar inclination, Bennett angle, and

immediate side shift, clinicians can visualize and adjust the occlusion of the restoration in

motion, helping to identify and eliminate potential interferences before milling.[10] This feature

is particularly valuable for complex cases and full-mouth rehabilitations.

DS Core Integration:

The integration of CEREC software with the DS Core cloud platform represents a major step

towards a fully connected digital workflow.[8] This allows for:

Remote Case Management: Access and manage patient cases from any internet-connected

device.

Seamless Collaboration: Easily share scan data and designs with dental laboratories and

other partners.
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Centralized Manufacturing: Send milling jobs to the Primemill from any location within the

practice network.[8]

Automated Updates: Receive the latest software and firmware updates automatically.

Workflow Diagrams (Graphviz)
The following diagrams illustrate key workflows within the CEREC software ecosystem.

1. Intraoral Scan
(Primescan/Omnicam)

2. Restoration Design
(CEREC Software)

Digital Impression 3. Milling
(Primemill/MC XL)

Milling Data 4. Finishing & SeatingMilled Restoration

Click to download full resolution via product page

Caption: A simplified overview of the CEREC chairside workflow.

Dental Practice

DS Core

1. Intraoral Scan
2a. On-Premise Design

(CEREC Software)

3. Case Management
& Collaboration

Upload

4. Milling

2b. Cloud-Based Design
(DS Core) Send to Mill

Remote Start

Click to download full resolution via product page

Caption: The integrated workflow between CEREC and the DS Core platform.
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CEREC vs. inLab Software: A Clear Distinction
While both CEREC and inLab are CAD/CAM software solutions from Dentsply Sirona, they

serve different primary purposes.

CEREC Software: Designed for chairside use by dentists, enabling the entire workflow from

scanning to restoration seating in a single visit. It is optimized for speed, ease of use, and a

focused range of indications.

inLab Software: A more comprehensive laboratory software intended for dental technicians.

It offers a wider range of indications, more advanced design tools, and greater flexibility in

material and hardware choices. It is the central hub for dental laboratories to receive digital

impressions from various sources (including CEREC) and produce a wide array of dental

prosthetics.

The workflow between the two is often collaborative. A dentist using CEREC can send a digital

impression to a dental lab that uses inLab for the design and fabrication of more complex

restorations or those requiring materials not available for chairside milling.[11]

Conclusion
The evolution of CEREC software has been a driving force in the adoption of digital dentistry.

From its origins as a tool for simple inlays, it has matured into a sophisticated, AI-powered

platform that supports a wide range of restorative and implantological workflows. The

integration with advanced intraoral scanners and cloud-based platforms has further enhanced

its efficiency and connectivity. For researchers, scientists, and drug development professionals,

understanding the technical underpinnings and capabilities of the CEREC system is essential

for leveraging its potential in clinical research and the development of new dental materials and

technologies. The continued focus on automation, artificial intelligence, and open architecture

promises an even more integrated and efficient future for digital dentistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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